Cas no 1240573-55-0 (1H-Pyrazol-3-amine, 1-[(3-bromophenyl)methyl]-5-methyl-)

• Product Name: 1H-Pyrazol-3-amine, 1-[(3-bromophenyl)methyl]-5-methyl-
• CAS No: 1240573-55-0
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 5843200
• PubChem ID: 63276741
• Update Time: 2025-07-23

1H-Pyrazol-3-amine, 1-[(3-bromophenyl)methyl]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 1-[(3-bromophenyl)methyl]-5-methyl-
• 1-[(3-bromophenyl)methyl]-5-methyl-1H-pyrazol-3-amine
• 1240573-55-0
• EN300-804830
• AKOS012580404
• 1-(3-Bromobenzyl)-5-methyl-1h-pyrazol-3-amine
• CS-0284882

• Inchi： 1S/C11H12BrN3/c1-8-5-11(13)14-15(8)7-9-3-2-4-10(12)6-9/h2-6H,7H2,1H3,(H2,13,14)
• InChI Key： YKZSSIUXZXMKJC-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(Br)=C2)C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 265.02146g/mol
• Monoisotopic Mass: 265.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 428.7±40.0 °C(Predicted)
• pka: 3.97±0.11(Predicted)

Additional information on 1H-Pyrazol-3-amine, 1-[(3-bromophenyl)methyl]-5-methyl-

Introduction to 1H-Pyrazol-3-amine, 1-[(3-bromophenyl)methyl]-5-methyl- (CAS No. 1240573-55-0)

The compound 1H-Pyrazol-3-amine, 1-[(3-bromophenyl)methyl]-5-methyl-, identified by its CAS number 1240573-55-0, is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This heterocyclic amine derivative has garnered attention due to its structural features and potential biological activities. The presence of a pyrazole core, combined with substituents such as a methyl group at the 5-position and a 3-bromophenylmethyl moiety at the 1-position, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, pyrazole derivatives have been extensively studied for their pharmacological properties. The pyrazole ring is known for its stability and ability to engage in hydrogen bonding, making it an ideal platform for drug design. Specifically, the compound 1H-Pyrazol-3-amine, 1-[(3-bromophenyl)methyl]-5-methyl- has been explored for its potential role in modulating various biological pathways. Its structural motif suggests interactions with enzymes and receptors, which are critical for therapeutic intervention.

One of the most compelling aspects of this compound is its ability to serve as a precursor in the synthesis of more complex molecules. The bromophenylmethyl group at the 1-position of the pyrazole ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely used in medicinal chemistry to introduce aryl or heteroaryl groups into complex structures, enhancing binding affinity and selectivity.

Recent studies have highlighted the importance of pyrazole derivatives in addressing neurological disorders. The compound 1H-Pyrazol-3-amine, 1-[(3-bromophenyl)methyl]-5-methyl- has been investigated for its potential neuroprotective effects. Preclinical data suggests that it may interact with targets involved in neuroinflammation and oxidative stress, which are key pathological mechanisms in conditions such as Alzheimer's disease and Parkinson's disease. The methyl groups at the 5-position contribute to steric hindrance, which can fine-tune binding interactions with biological targets.

The 3-bromophenylmethyl group is particularly noteworthy as it can be readily modified to introduce diverse pharmacophores. For instance, fluorine or chlorine atoms can be introduced at various positions on the phenyl ring to enhance metabolic stability or binding affinity. This flexibility makes the compound a valuable building block in high-throughput screening campaigns aimed at identifying novel drug candidates.

In addition to its potential therapeutic applications, this compound has been explored in material science applications. The unique electronic properties of the pyrazole ring and the aromaticity of the bromophenyl moiety make it a candidate for organic semiconductors or ligands in catalytic systems. Researchers have demonstrated its utility in designing metal complexes that exhibit interesting photophysical properties, which could be leveraged in optoelectronic devices.

The synthesis of 1H-Pyrazol-3-amine, 1-[(3-bromophenyl)methyl]-5-methyl- involves multi-step organic transformations that highlight modern synthetic methodologies. The use of palladium-catalyzed cross-coupling reactions allows for efficient construction of the pyrazole core, while protecting group strategies ensure regioselective functionalization. Advances in flow chemistry have also enabled scalable production of this compound, making it more accessible for both academic and industrial research.

From a computational chemistry perspective, virtual screening techniques have been employed to predict the binding modes of this compound with target proteins. Molecular docking studies indicate that it may interact with enzymes involved in metabolic pathways, suggesting potential applications in treating metabolic disorders. Additionally, quantum mechanical calculations have been used to optimize its structure and predict spectroscopic properties, aiding in experimental validation.

The environmental impact of synthesizing and handling this compound is also an area of growing interest. Green chemistry principles have been applied to develop more sustainable synthetic routes, minimizing waste and reducing hazardous byproducts. For instance, catalytic systems that employ recyclable ligands have been explored to enhance efficiency and reduce environmental footprint.

Future directions for research on 1H-Pyrazol-3-amine, 1-[(3-bromophenyl)methyl]-5-methyl- include exploring its role in modulating immune responses. Preliminary data suggest that it may influence cytokine production and immune cell trafficking, making it a candidate for treating autoimmune diseases or enhancing vaccine efficacy. The combination of structural flexibility and biological activity positions this compound as a promising lead for further development.

In conclusion, 1H-Pyrazol-3-amine, 1-[(3-bromophenyl)methyl]-5-methyl- (CAS No. 1240573-55-0) is a multifaceted molecule with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse functionalization strategies, while its biological activity suggests therapeutic applications across multiple disease areas. As research continues to uncover new possibilities for this compound, it is likely to remain a cornerstone of innovation in chemical biology and drug discovery.